Cas no 2138068-77-4 ({3-methoxy-1-azabicyclo2.2.2octan-3-yl}methanol)

• Product Name: {3-methoxy-1-azabicyclo2.2.2octan-3-yl}methanol
• CAS No: 2138068-77-4
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6148046
• PubChem ID: 164663769
• Update Time: 2025-10-12

{3-methoxy-1-azabicyclo2.2.2octan-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {3-methoxy-1-azabicyclo2.2.2octan-3-yl}methanol
• EN300-1143550
• {3-methoxy-1-azabicyclo[2.2.2]octan-3-yl}methanol
• 2138068-77-4

• Inchi： 1S/C9H17NO2/c1-12-9(7-11)6-10-4-2-8(9)3-5-10/h8,11H,2-7H2,1H3
• InChI Key： RGWGEYYSPFHUAP-UHFFFAOYSA-N
• SMILES： O(C)C1(CO)CN2CCC1CC2

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 32.7Ų

Additional information on {3-methoxy-1-azabicyclo2.2.2octan-3-yl}methanol

Introduction to {3-methoxy-1-azabicyclo2.2.2octan-3-yl}methanol (CAS No. 2138068-77-4)

{3-methoxy-1-azabicyclo2.2.2octan-3-yl}methanol, identified by its CAS number 2138068-77-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azabicycloalkanes, which are known for their unique structural properties and potential biological activities. The presence of a methoxy group and a cyclopropylamine moiety in its structure imparts distinct chemical and pharmacological characteristics, making it a subject of intense study.

The structure of {3-methoxy-1-azabicyclo2.2.2octan-3-yl}methanol is characterized by a seven-membered azabicycloalkane ring system, which is a key feature contributing to its stability and reactivity. The methoxy group at the 3-position enhances the compound's polarity, facilitating interactions with biological targets. This structural motif has been explored in various drug discovery programs due to its ability to mimic natural amino acid structures, potentially leading to novel therapeutic agents.

Recent advancements in pharmaceutical research have highlighted the importance of azabicycloalkanes in developing new medications. These compounds have shown promise in modulating enzyme activity, binding to specific receptors, and acting as scaffolds for drug design. {3-methoxy-1-azabicyclo2.2.2octan-3-yl}methanol, with its intricate framework, has been investigated for its potential applications in treating various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of {3-methoxy-1-azabicyclo2.2.2octan-3-yl}methanol is its biochemical profile. Studies have demonstrated that this compound can interact with multiple biological pathways, suggesting a broad range of possible therapeutic effects. For instance, preliminary research indicates that it may inhibit certain enzymes involved in inflammation, making it a candidate for developing anti-inflammatory drugs. Additionally, its ability to cross the blood-brain barrier has raised interest in its potential use for central nervous system disorders.

The synthesis of {3-methoxy-1-azabicyclo2.2.2octan-3-yl}methanol presents unique challenges due to the complexity of its cyclic structure. However, recent innovations in organic synthesis have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed reactions and enzymatic transformations have been employed to streamline the synthetic pathway, reducing costs and improving yields.

In terms of pharmacokinetic properties, {3-methoxy-1-azabicyclo2.2.2octan-3-yl}methanol exhibits interesting characteristics that make it an attractive candidate for drug development. Its moderate solubility in both water and organic solvents enhances its bioavailability, while its stability under various conditions ensures reliable formulation and storage. These properties are crucial for ensuring that the compound remains effective throughout its intended use.

Recent clinical trials have begun to explore the therapeutic potential of derivatives of azabicycloalkanes, including {3-methoxy-1-azabicyclo2.2.2octan-3-yl}methanol}. While these trials are still in early stages, preliminary results are promising and suggest that this compound may have significant benefits in treating conditions such as chronic pain and neurodegenerative diseases. The mechanisms of action being investigated include modulation of neurotransmitter release and inhibition of oxidative stress pathways.

The future directions for research on {3-methoxy-1-azabicyclo2.2.2octan-3-yl}methanol are multifaceted and exciting. Scientists are exploring ways to optimize its chemical structure to enhance its pharmacological effects while minimizing potential side effects. Additionally, computational modeling techniques are being used to predict how this compound interacts with biological targets at the molecular level, which can guide further development efforts.

Collaborations between academic institutions and pharmaceutical companies are playing a crucial role in advancing the study of {3-methoxy-1-azabicyclo2.2.2octan-3-yl}methanol}. These partnerships enable researchers to access resources such as advanced laboratory equipment and large-scale production facilities, accelerating the pace of discovery. Moreover, regulatory agencies are increasingly supportive of innovative drug development approaches involving complex molecules like this one.

In conclusion, {3-methoxy-1-azabicyclo2.2.2octan-3-ylmethanol (CAS No. 2138068 - 77 - 4) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including neurological disorders and inflammatory diseases among others